5-(1-Prop-2-enoylpiperidin-4-yl)-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-(1-prop-2-enoylpiperidin-4-yl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H14N2O4/c1-2-9(15)14-5-3-8(4-6-14)11-10(12(16)17)13-7-18-11/h2,7-8H,1,3-6H2,(H,16,17)
• InChI Key: AGKQUAHYVWNVBF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2=C(N=CO2)C(=O)O
• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• CAS No.: 2411226-79-2

Description

5-(1-Prop-2-enoylpiperidin-4-yl)-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.254. The purity is usually 95%.
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Scientific Research Applications

Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds

The synthesis of 5-amino-1,2,3-triazole-4-carboxylates, which are crucial for creating peptidomimetics or biologically active compounds using a triazole scaffold, has been improved by a ruthenium-catalyzed cycloaddition protocol. This methodology facilitates the synthesis of triazole-containing dipeptides and HSP90 inhibitors, demonstrating the compound's utility in developing biologically active molecules (Ferrini et al., 2015).

Synthesis of Phosphonodipeptides

Phosphonodipeptides, which have retained optical purity, were synthesized starting from phthalimidoalkanoylamines. This synthesis route highlights the use of 5-amino-1,3-oxazol-4-ylphosphonic acid derivatives in creating compounds with potential biological activity (Lukashuk et al., 2015).

Polymorphism and Isostructurality Studies

Research on the polymorphism of biologically active 3-(4,5-diaryl-4H-1,2,4-triazole-3-yl)propenoic acid derivatives contributes to understanding the structural variability and stability of these compounds. Such studies are essential for pharmaceutical development and material science (Mazur et al., 2017).

Antioxidant Properties of Triazoles

The development and evaluation of antioxidant activities of new (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles show the compound's potential in creating antioxidant agents. This research indicates the compound's relevance in developing treatments for oxidative stress-related diseases (Dovbnya et al., 2022).

Synthesis of Functionalized Oxazoles

A three-step method for synthesizing 2-(hetero)aryl-5-(trimethylsilylethynyl)oxazoles from acrylic acid derivatives demonstrates the versatility of the compound in organic synthesis and potential applications in materials science (Pankova et al., 2015).